Cas no 1271477-45-2 (3-Chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]pyridazine)

• Product Name: 3-Chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]pyridazine
• CAS No: 1271477-45-2
• MF: C₁₂H₅ClF₆N₂
• MW: 326.624922513962
• CID: 5148864
• PubChem ID: 125448902
• Update Time: 2026-03-03

3-Chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]pyridazine
• Pyridazine, 3-chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C12H5ClF6N2/c13-10-8(12(17,18)19)5-9(20-21-10)6-2-1-3-7(4-6)11(14,15)16/h1-5H
• InChI Key： TWDXVIFTIIZOLQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=C(C2=CC=CC(C(F)(F)F)=C2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 4.2
• Topological Polar Surface Area: 25.8

Additional information on 3-Chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]pyridazine

Professional Introduction to 3-Chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]pyridazine (CAS No. 1271477-45-2)

3-Chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]pyridazine is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1271477-45-2, belongs to the pyridazine class of heterocyclic aromatic compounds. The structural features of this molecule, particularly its chloro and trifluoromethyl substituents, as well as the presence of a phenyl ring at the 6-position, contribute to its unique chemical properties and potential biological activities.

The compound's molecular structure is characterized by a pyridazine core, which is a six-membered aromatic ring containing two nitrogen atoms. This core is further functionalized with various substituents that enhance its reactivity and biological relevance. The chloro group at the 3-position and the trifluoromethyl group at the 4-position are particularly notable for their ability to influence the electronic properties of the molecule. These substituents can modulate the compound's interaction with biological targets, making it a valuable scaffold for drug discovery.

The presence of a phenyl ring at the 6-position adds another layer of complexity to the molecule. This aromatic ring, further substituted with another trifluoromethyl group, enhances the compound's lipophilicity and potential membrane permeability. These properties are crucial for drug candidates that need to cross biological membranes to reach their targets within the body. The combination of these structural elements makes 3-Chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]pyridazine a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. Pyridazine derivatives have shown particular promise in this regard, with several compounds entering clinical trials for various diseases. The structural motifs present in 3-Chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]pyridazine align well with these trends, making it an attractive candidate for further exploration.

The compound's unique chemical profile has led to its investigation in several areas of research. One notable area is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The presence of multiple reactive sites, such as the chloro and trifluoromethyl groups, allows for further functionalization through various chemical reactions. This flexibility makes it a valuable building block for medicinal chemists looking to develop new drug candidates.

In addition to its synthetic utility, 3-Chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]pyridazine has also been studied for its potential biological activities. Preliminary studies suggest that this compound may exhibit properties relevant to several therapeutic areas. For instance, its structural similarity to known bioactive molecules has prompted researchers to investigate its potential as an anti-inflammatory agent or a kinase inhibitor. These early findings are encouraging and warrant further detailed investigation.

The< strong > trifluoromethyl group is particularly interesting from a pharmacological perspective due to its ability to modulate metabolic stability and binding affinity. In many drug molecules, trifluoromethyl groups enhance binding interactions with biological targets, leading to increased efficacy and reduced toxicity. The presence of two such groups in 3-Chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]pyridazine may contribute significantly to its pharmacological profile.

The< strong > chloro group also plays a critical role in determining the compound's reactivity and biological activity. Chloro-substituted pyridazines are known to exhibit diverse biological effects, including antimicrobial and anti-cancer properties. The combination of these substituents in 3-Chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]pyridazine suggests that it may possess multiple modes of action, making it a versatile tool for drug discovery.

In conclusion, 3-Chloro-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenyl]pyridazine (CAS No.< strong >1271477-45-2 ) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of< strong > chloro ,< strong > trifluoromethyl ,and< strong > phenyl